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Compound of Interest |

Compound Name: Benzylhydrochlorothiazide
CAS No.: 96782-98-8
Cat. No.: B10763139

Get Quote

A comprehensive review of available data on Benzylhydrochlorothiazide and the well-
established diuretic, Hydrochlorothiazide, reveals a significant gap in direct comparative
studies. While both compounds belong to the thiazide class of diuretics and share the same
primary mechanism of action, a head-to-head quantitative analysis of their diuretic potency is
not available in the current scientific literature. This guide provides a detailed overview of what
is known about each compound, focusing on the extensive experimental data available for
Hydrochlorothiazide as a benchmark for thiazide diuretics.

Benzylhydrochlorothiazide is recognized as a diuretic and antihypertensive agent.[1][2] It has
been marketed under trade names such as Aquatensen and Saluron for the treatment of
hypertension (high blood pressure) and edema associated with conditions like heart failure,
liver cirrhosis, and renal dysfunction.[1] Like other thiazide diuretics, its primary therapeutic
effect is achieved by inhibiting the sodium-chloride symporter in the distal convoluted tubule of
the nephron.[1][2] This inhibition leads to increased excretion of sodium, chloride, and water,
thereby reducing plasma volume and blood pressure.[1]
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Hydrochlorothiazide is one of the most widely studied and prescribed thiazide diuretics.[3][4] Its
efficacy in managing hypertension and edema is well-documented through numerous
preclinical and clinical studies.[3][5][6] Consequently, a wealth of quantitative data exists
regarding its diuretic potency, serving as a standard for the evaluation of other compounds in
this class.

Mechanism of Action: Thiazide Diuretics

Both benzylhydrochlorothiazide and hydrochlorothiazide exert their diuretic effect through the
inhibition of the Na+/Cl- cotransporter (NCC) located in the apical membrane of the distal
convoluted tubule cells in the kidney. This shared mechanism is the foundation of their
therapeutic action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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